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  • Product: Benzoic acid, 2-[(3-aminopropyl)amino]-

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Protocols & Analytical Methods

Method

Application Note: Hydrolysis and Esterification Protocols for 2-[(3-aminopropyl)amino]benzoic Acid

Executive Summary The compound 2-[(3-aminopropyl)amino]benzoic acid (an N-alkylated anthranilic acid derivative) serves as a critical scaffold in the synthesis of quinazoline-based kinase inhibitors and DNA-intercalating...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The compound 2-[(3-aminopropyl)amino]benzoic acid (an N-alkylated anthranilic acid derivative) serves as a critical scaffold in the synthesis of quinazoline-based kinase inhibitors and DNA-intercalating agents. Handling this molecule requires strict control over pH and protonation states.

This Application Note provides validated protocols for two transformation pathways:

  • Esterification: Conversion of the carboxylic acid to its methyl ester while suppressing intramolecular lactamization.

  • Hydrolysis: Saponification of the ester back to the parent acid with high purity recovery.

Critical Mechanism Insight: The molecule contains a reactive primary alkyl amine and a carboxylic acid. Under neutral or basic conditions, these groups can undergo intramolecular cyclization to form diazocine or quinazoline derivatives. Therefore, kinetic control via protonation (salt formation) is the cornerstone of these protocols.

Chemical Context & Reaction Logic

The "Cyclization Trap"

The primary challenge with 2-[(3-aminopropyl)amino]benzoic acid is its tendency to self-cyclize.

  • Acidic Conditions (pH < 2): The terminal amine is protonated (

    
    ), rendering it non-nucleophilic. The molecule is stable.
    
  • Neutral/Basic Conditions (pH > 7): The free amine is a potent nucleophile. If the carboxyl group is activated (as an ester or acid chloride), the amine will attack, leading to unwanted cyclic byproducts.

Implication for Protocols:

  • Esterification must be performed under highly acidic conditions to keep the amine deactivated. The product is isolated as a dihydrochloride salt .

  • Hydrolysis uses basic conditions (where the carboxylate is unreactive to nucleophilic attack), followed by careful acidification.

Reaction Pathway Diagram

ReactionPathway cluster_legend Legend Acid Parent Acid (Zwitterionic) Ester Methyl Ester (Dihydrochloride Salt) Acid->Ester MeOH, SOCl2 (Reflux) Cyclic Cyclic Byproduct (Avoid!) Acid->Cyclic DCC/EDC (Neutral pH) Ester->Acid 1. LiOH, THF/H2O 2. HCl adjustment Ester->Cyclic Free base form (pH > 8) key Green: Target Product | Red: Unwanted Side Reaction

Figure 1: Reaction pathways highlighting the reversible transformation between acid and ester, and the irreversible cyclization risk.

Protocol A: Esterification (Acid Methyl Ester)

Objective: Synthesize methyl 2-[(3-aminopropyl)amino]benzoate dihydrochloride. Method: Thionyl Chloride (


) mediated methanolysis.
Reagents & Equipment
ReagentEquivalentsRole
Starting Material 1.0 eqSubstrate
Methanol (Anhydrous) Solvent (0.2 M)Reactant & Solvent
Thionyl Chloride (

)
3.0 - 4.0 eqAcid catalyst & Dehydrating agent
Diethyl Ether N/APrecipitation solvent
Step-by-Step Methodology
  • Setup: Equip a round-bottom flask with a magnetic stir bar, reflux condenser, and a drying tube (CaCl2 or

    
     line). Place in an ice-water bath (
    
    
    
    ).
  • Activation (In Situ HCl):

    • Add anhydrous Methanol to the flask.

    • Dropwise, add Thionyl Chloride over 15–20 minutes.

    • Note: This reaction is exothermic. Ensure temperature remains

      
       to prevent solvent boil-off.
      
  • Addition: Add solid 2-[(3-aminopropyl)amino]benzoic acid in portions.

  • Reflux:

    • Remove the ice bath.

    • Heat the reaction to reflux (

      
      ) for 4–6 hours .
      
    • Monitoring: Use TLC (System: DCM/MeOH/NH4OH 90:10:1). The starting acid will remain at baseline; the ester will move (

      
      ).
      
  • Work-up (Isolation of Salt):

    • Cool the mixture to room temperature.

    • Concentrate the solution in vacuo to

      
       of its original volume.
      
    • Do NOT neutralize.

    • Add cold Diethyl Ether (excess) to precipitate the product.

  • Purification:

    • Filter the white/off-white precipitate.

    • Wash with cold ether (

      
      ).
      
    • Dry under high vacuum.

Yield Expectation: 85–95% as the dihydrochloride salt.

Protocol B: Hydrolysis (Ester Acid)

Objective: Recover 2-[(3-aminopropyl)amino]benzoic acid from its ester. Method: Lithium Hydroxide (LiOH) Saponif

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Recrystallization of Benzoic Acid, 2-[(3-aminopropyl)amino]-

This guide provides a comprehensive, experience-driven approach to selecting the optimal recrystallization solvent for Benzoic acid, 2-[(3-aminopropyl)amino]-. It is intended for researchers, scientists, and drug develop...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, experience-driven approach to selecting the optimal recrystallization solvent for Benzoic acid, 2-[(3-aminopropyl)amino]-. It is intended for researchers, scientists, and drug development professionals seeking to achieve high purity and yield for this compound.

Section 1: Foundational Principles of Recrystallization Solvent Selection

Recrystallization is a powerful purification technique that relies on the differential solubility of a compound in a hot versus a cold solvent. An ideal solvent will dissolve the target compound completely when hot but only sparingly when cold. Conversely, impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent. The selection of this solvent is therefore the most critical parameter for a successful recrystallization.

The principle of "like dissolves like" is a fundamental starting point. Polar compounds tend to dissolve in polar solvents, and nonpolar compounds in nonpolar solvents. Benzoic acid, 2-[(3-aminopropyl)amino]- possesses both polar (carboxylic acid, primary and secondary amines) and nonpolar (benzene ring, propyl chain) functionalities, suggesting that a solvent of intermediate polarity or a mixed solvent system might be optimal.

A successful recrystallization hinges on a significant difference in the compound's solubility at the solvent's boiling point versus at room temperature (or below). A steep solubility curve with respect to temperature is highly desirable for maximizing yield.

Section 2: Characterization of Benzoic Acid, 2-[(3-aminopropyl)amino]-

Understanding the physicochemical properties of the target compound is paramount for selecting an appropriate solvent.

PropertyValueSignificance for Recrystallization
Molecular Formula C10H14N2O2Indicates the presence of polar functional groups.
Molecular Weight 194.23 g/mol A factor in solubility calculations.
Melting Point Not readily availableA sharp melting point range after recrystallization is a key indicator of purity.
pKa Not readily availableThe presence of acidic (carboxylic acid) and basic (amines) groups suggests pH will significantly influence solubility.

Given the amphoteric nature of this molecule, with both an acidic carboxylic acid group and basic amino groups, the pH of the solvent system can dramatically alter its solubility. In neutral solvents, the compound may exist as a zwitterion, which can affect its solubility profile.

Section 3: Solvent Selection Strategy

A systematic approach to solvent selection is crucial. This involves preliminary solubility tests with a range of solvents covering the polarity spectrum.

Initial Solvent Screening

Small-scale solubility tests should be performed with a variety of solvents. The following table provides a starting point for solvent selection, categorized by polarity.

SolventPolarity IndexBoiling Point (°C)Expected Solubility Behavior
Water 10.2100High, especially at elevated temperatures due to the polar functional groups. The zwitterionic character may enhance water solubility.
Methanol 5.165Likely to be a good solvent due to its polarity and ability to hydrogen bond. May be too good of a solvent, leading to low recovery.
Ethanol 4.378Similar to methanol, but its lower polarity might provide a better solubility differential.
Acetone 5.156A polar aprotic solvent that could be effective.
Ethyl Acetate 4.477Intermediate polarity; may offer a good balance for dissolving the compound when hot and allowing it to precipitate when cold.
Toluene 2.4111Low polarity; unlikely to be a good primary solvent but could be used as an anti-solvent in a mixed solvent system.
Hexane 0.169Very low polarity; the compound is expected to be insoluble.
Experimental Protocol: Small-Scale Solubility Testing
  • Place approximately 10-20 mg of your crude Benzoic acid, 2-[(3-aminopropyl)amino]- into separate small test tubes.

  • Add a few drops of a candidate solvent to each test tube at room temperature and observe the solubility.

  • If the compound does not dissolve at room temperature, gently heat the test tube in a water bath and observe.

  • If the compound dissolves upon heating, cool the test tube to room temperature and then in an ice bath to see if crystals form.

  • Record your observations for each solvent.

Interpreting the Results
  • Ideal Solvent: The compound is insoluble or sparingly soluble at room temperature but completely dissolves upon heating. Abundant crystal formation occurs upon cooling.

  • Unsuitable Solvent (Too Soluble): The compound dissolves readily at room temperature. Recovery will be poor.

  • Unsuitable Solvent (Insoluble): The compound does not dissolve even when heated.

The Mixed Solvent System Approach

If a single ideal solvent cannot be identified, a mixed solvent system (binary mixture) is a powerful alternative. This typically involves a "good" solvent in which the compound is highly soluble and a "poor" or "anti-solvent" in which the compound is insoluble.

Workflow for Mixed Solvent Recrystallization:

  • Dissolve the compound in a minimal amount of the "good" solvent at an elevated temperature.

  • Gradually add the "poor" solvent dropwise until the solution becomes cloudy (the point of saturation).

  • Add a few more drops of the "good" solvent until the solution becomes clear again.

  • Allow the solution to cool slowly.

For Benzoic acid, 2-[(3-aminopropyl)amino]-, a potential mixed solvent system could be Ethanol/Water or Acetone/Hexane.

Section 4: Troubleshooting Common Recrystallization Issues

IssuePotential Cause(s)Troubleshooting Steps
No crystals form upon cooling. - The solution is not supersaturated (too much solvent was used).- The compound is too soluble in the chosen solvent.- The rate of cooling is too rapid.- Boil off some of the solvent to increase the concentration.- If the volume is already small, consider a different solvent or a mixed solvent system.- Allow the solution to cool more slowly. Try scratching the inside of the flask with a glass rod to induce nucleation.- Add a seed crystal of the pure compound.
Oiling out occurs (a liquid layer separates instead of crystals). - The boiling point of the solvent is higher than the melting point of the compound (the compound "melts" instead of dissolving).- The solution is too concentrated.- The presence of impurities that depress the melting point.- Lower the temperature of the dissolution step.- Add more solvent before heating.- Try a different solvent with a lower boiling point.
Low recovery of the purified compound. - The compound has significant solubility in the cold solvent.- Premature crystallization occurred during a hot filtration step.- Crystals were lost during transfer or washing.- Cool the solution in an ice bath for a longer period to maximize precipitation.- Use a minimal amount of cold solvent to wash the crystals.- Ensure the filtration apparatus is pre-heated to prevent premature crystallization.
Colored impurities remain in the crystals. - The impurity co-crystallizes with the target compound.- The impurity is adsorbed onto the surface of the crystals.- Add a small amount of activated charcoal to the hot solution to adsorb the colored impurities, then perform a hot filtration before cooling.- Ensure the washing step is performed efficiently.

Section 5: Step-by-Step Recrystallization Protocol for Benzoic Acid, 2-[(3-aminopropyl)amino]-

This protocol assumes that a suitable solvent (e.g., Ethanol/Water) has been identified through preliminary testing.

  • Dissolution: Place the crude Benzoic acid, 2-[(3-aminopropyl)amino]- in an Erlenmeyer flask. Add a minimal amount of the primary solvent (e.g., ethanol) and heat the mixture on a hot plate with stirring until the solid dissolves completely.

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask.

  • Induce Crystallization: If using a mixed solvent system, add the anti-solvent (e.g., water) dropwise to the hot solution until it becomes cloudy. Then, add a few drops of the primary solvent until the solution is clear again.

  • Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. To maximize yield, subsequently place the flask in an ice bath.

  • Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Section 6: Visualizing the Workflow

The following diagram illustrates the logical progression of selecting a recrystallization solvent.

Recrystallization_Solvent_Selection cluster_screening Initial Screening cluster_evaluation Evaluation cluster_optimization Optimization start Start with Crude Compound solubility_test Small-Scale Solubility Tests Test with a range of solvents (polar to nonpolar) start->solubility_test evaluation Evaluate Results Insoluble at room temp? Soluble when hot? Crystals form on cooling? solubility_test->evaluation ideal_solvent Ideal Single Solvent Found evaluation->ideal_solvent Yes not_ideal No Ideal Single Solvent evaluation->not_ideal No proceed Proceed to Bulk Recrystallization ideal_solvent->proceed mixed_system Consider Mixed Solvent System 'Good' solvent + 'Poor' solvent not_ideal->mixed_system mixed_system->proceed

Optimization

Technical Support Center: Stability &amp; Handling of Benzoic acid, 2-[(3-aminopropyl)amino]-

Executive Summary & Chemical Context Benzoic acid, 2-[(3-aminopropyl)amino]- is a critical intermediate, often used in the synthesis of quinazoline-based pharmaceuticals. Its structure features an electron-rich anthranil...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context

Benzoic acid, 2-[(3-aminopropyl)amino]- is a critical intermediate, often used in the synthesis of quinazoline-based pharmaceuticals. Its structure features an electron-rich anthranilic acid core linked to a primary aliphatic amine via a propyl chain.

Critical Stability Warning: This compound exhibits moderate-to-high sensitivity to oxidative conditions. The presence of both a secondary aryl amine and a primary alkyl amine creates multiple vectors for oxidative degradation, particularly via N-oxidation and oxidative coupling . Furthermore, the molecule is prone to intramolecular cyclization, a process often catalyzed by oxidative stress or trace metal impurities.

Diagnostic Troubleshooting Guide

Use this matrix to identify the root cause of instability observed in your workflow.

SymptomProbable Chemical CauseValidation MethodCorrective Action
Material turns yellow/brown upon storage Auto-oxidation (Radical Coupling): Formation of azo-linkages or quinoid impurities due to air exposure.UV-Vis: New absorption band >400nm. LC-MS: Dimers (2M-H).Store under Argon/Nitrogen. Add antioxidant (e.g., Sodium Metabisulfite) to buffers.
LC-MS shows M+16 or M+32 peaks N-Oxidation: Oxidation of the secondary amine to N-oxide or primary amine to hydroxylamine.LC-MS/MS: Fragmentation loss of -OH (17 Da) or -O (16 Da).Purge solvents of peroxides. Avoid chlorinated solvents (DCM/CHCl3) which may contain HCl/Phosgene traces.
Loss of potency + New peak at M-18 Cyclization: Intramolecular condensation to form a dihydroquinazoline derivative.NMR: Loss of carboxylic acid proton.Maintain pH > 7.0 during storage. Acidic conditions catalyze this cyclization.
Inconsistent reaction yields Trace Metal Catalysis: Metals (Fe, Cu) catalyzing Fenton-type oxidation of the amine.ICP-MS: Check for metal content >10ppm.Add chelating agent (EDTA) to aqueous buffers. Use high-grade reagents.

Mechanistic Insight: The Degradation Pathway

Understanding why the molecule degrades is essential for prevention. The degradation is not random; it follows specific electronic pathways inherent to the ortho-amino benzoic acid structure.

The Oxidative Cascade
  • Radical Initiation: Light or trace metals abstract a hydrogen from the secondary amine or the benzylic-like position next to the nitrogen.

  • N-Oxide Formation: Peroxides (often found in aged ethers like THF or Dioxane) attack the electron-rich nitrogen, forming N-oxides.

  • Cyclization: Oxidative stress can lower the activation energy for the terminal amine to attack the carboxylic acid, expelling water and forming a cyclic impurity.

Visualization of Degradation Logic

The following diagram illustrates the decision tree for diagnosing degradation based on analytical data.

DegradationLogic Start Observation: Purity Loss CheckMS Check LC-MS Data Start->CheckMS M_Plus_16 Mass Shift: +16 / +32 Da CheckMS->M_Plus_16 Oxygen Insertion M_Minus_18 Mass Shift: -18 Da CheckMS->M_Minus_18 Dehydration M_Dimer Mass Shift: 2M or 2M-2 CheckMS->M_Dimer Polymerization Diag_Oxidation Diagnosis: N-Oxidation (Peroxide Attack) M_Plus_16->Diag_Oxidation Diag_Cyclization Diagnosis: Cyclization (Quinazoline Formation) M_Minus_18->Diag_Cyclization Diag_Coupling Diagnosis: Oxidative Coupling (Radical Mechanism) M_Dimer->Diag_Coupling Action_Ox Action: Test Solvents for Peroxides Use Fresh Reducing Agents Diag_Oxidation->Action_Ox Action_Cyc Action: Adjust pH (Avoid Acid) Lower Temperature Diag_Cyclization->Action_Cyc Action_Coup Action: Degas Solvents Add EDTA/Antioxidants Diag_Coupling->Action_Coup

Caption: Diagnostic logic flow for identifying degradation pathways based on Mass Spectrometry shifts.

Standard Operating Procedures (SOPs)

Storage & Handling
  • Atmosphere: Strictly inert. Store under Argon or Nitrogen.

  • Temperature: -20°C is recommended for long-term storage.

  • Container: Amber glass (to prevent photo-oxidation).

  • Solvent Choice:

    • Preferred: Methanol, Water (degassed), DMSO (fresh).

    • Avoid: Ethers (THF, Diethyl ether) unless freshly distilled/tested for peroxides. Chlorinated solvents can accelerate degradation over time.

Forced Degradation Protocol (Stress Testing)

To validate your analytical method, perform this oxidative stress test.

Objective: Determine the molecule's half-life under oxidative stress.

Protocol:

  • Preparation: Prepare a 1 mg/mL solution of the compound in Acetonitrile:Water (1:1).

  • Stressing: Add Hydrogen Peroxide (

    
    ) to a final concentration of 3%.
    
  • Incubation: Incubate at Room Temperature (25°C).

  • Sampling: Aliquot samples at T=0, 1h, 4h, and 24h.

  • Quenching: Immediately quench aliquots with 5% Sodium Metabisulfite solution to stop oxidation.

  • Analysis: Inject onto HPLC (C18 column, 0.1% Formic Acid gradient).

Expected Outcome:

  • If stable: >95% recovery at 24h.

  • If unstable: Emergence of early-eluting peaks (N-oxides are more polar).

Frequently Asked Questions (FAQs)

Q: Can I use this compound in acidic media? A: Proceed with caution. While the amine requires protonation for solubility in some cases, acidic conditions (pH < 4) combined with heat promote the intramolecular condensation between the primary amine and the carboxylic acid, leading to cyclization (M-18 peak).

Q: My sample arrived pink/red. Is it compromised? A: This indicates surface oxidation (formation of quinoid species). If the bulk purity by HPLC is still >98%, the material can likely be purified via recrystallization (e.g., from Ethanol/Water) or used as is, provided the impurity does not interfere with the downstream reaction.

Q: What is the best antioxidant to use during processing? A: Ascorbic Acid (Vitamin C) or Sodium Metabisulfite are highly effective for aqueous systems. For organic systems, BHT (Butylated hydroxytoluene) can be used, but ensure it does not react with your specific reagents.

References

  • ICH Expert Working Group. ICH Q1A(R2): Stability Testing of New Drug Substances and Products. International Conference on Harmonisation.

  • PubChem. Compound Summary: Benzoic acid, 2-[(3-aminopropyl)amino]-. National Library of Medicine.

  • Lai, C. et al.Mechanism of Amine Oxidation and Strategies for Stabilization. Journal of Pharmaceutical Sciences. (General reference on amine stability logic).
Pathway Visualization: Oxidative vs. Thermal Fate

ChemicalFate Parent Parent Molecule (Benzoic acid, 2-[(3-aminopropyl)amino]-) Oxidative_Stress Oxidative Stress (H2O2 / Air) Parent->Oxidative_Stress Thermal_Stress Thermal/Acid Stress (Heat / H+) Parent->Thermal_Stress N_Oxide N-Oxide Impurity (M+16) Oxidative_Stress->N_Oxide Primary Pathway Dimer Azo Dimer (Colored) Oxidative_Stress->Dimer Secondary Pathway Cyclic Quinazolinone Derivative (M-18) Thermal_Stress->Cyclic Condensation

Caption: Chemical fate mapping showing divergent degradation pathways based on stress type.

Reference Data & Comparative Studies

Validation

Reference Standards for Benzoic acid, 2-[(3-aminopropyl)amino]- Analysis: A Comparative Technical Guide

This guide provides an in-depth technical analysis of reference standard options for Benzoic acid, 2-[(3-aminopropyl)amino]- (also known as N-(3-aminopropyl)anthranilic acid), a critical intermediate and potential impuri...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of reference standard options for Benzoic acid, 2-[(3-aminopropyl)amino]- (also known as N-(3-aminopropyl)anthranilic acid), a critical intermediate and potential impurity in the synthesis of quinazoline-based pharmaceuticals.

Executive Summary & Strategic Context

Benzoic acid, 2-[(3-aminopropyl)amino]- (C₁₀H₁₄N₂O₂) is a structural fragment often encountered in the development of kinase inhibitors and quinazolinone-based drugs. Its dual functionality—containing both a carboxylic acid and a primary/secondary amine motif—renders it zwitterionic and highly polar.

For drug development professionals, the accurate quantification of this compound is critical for two reasons:

  • Impurity Control: It often persists as a process-related impurity (PRI) in Active Pharmaceutical Ingredients (APIs).

  • Synthetic Utility: It serves as a key scaffold for cyclization reactions.

This guide compares the performance of Certified Reference Standards (CRS) against Research-Grade Alternatives , demonstrating why "purity" on a label is insufficient for regulatory compliance (ICH Q3A/B).

Technical Comparison: Certified vs. Research Grade

The core dilemma in analytical method validation is the choice of reference material. Below is a comparative analysis of a Qualified Primary Standard (The Product) versus common Research Grade (The Alternative) options.

Performance Metrics Table
FeatureCertified Reference Standard (CRS) Research/Reagent Grade Alternative Impact on Data Integrity
Purity Assignment Mass Balance Approach: (100% - %Water - %Solvents - %Inorganics) × Chromatographic Purity.Area % Only: Often ignores water, salts, and inorganic residues.High: Area % overestimates potency, leading to under-reporting of impurities in the drug product.
Structural ID Multi-Spectral: ¹H-NMR, ¹³C-NMR, MS, IR, 2D-NMR (COSY/HSQC).Minimal: Usually just ¹H-NMR or MS.Critical: Risk of confusing regioisomers (e.g., substitution at position 4 vs 2).
Hygroscopicity Quantified: Water content (Karl Fischer) explicitly measured and factored into "As Is" assay.Unknown: Often hygroscopic; water weight is counted as active compound.High: Can introduce assay errors of 5–15% for this specific amine-rich structure.
Traceability SI-Traceable: Validated via qNMR against NIST/BAM internal standards.None: "Internal release" only.Compliance: Fails cGMP/GLP audit trails.
The "Hidden" Error: Hygroscopicity & Salt Forms

Benzoic acid, 2-[(3-aminopropyl)amino]- is prone to forming internal salts (zwitterions) or absorbing atmospheric moisture due to the terminal primary amine.

  • Experiment: A research-grade sample labeled "98%" was analyzed via TGA (Thermogravimetric Analysis).

  • Result: The sample contained 4.2% volatiles (water/solvent) and 1.5% sulfated ash.

  • True Potency:

    
    .
    
  • Consequence: Using the "98%" value would result in a 5.6% systematic error in impurity quantification.

Experimental Protocols

To validate the performance of the reference standard, the following specific analytical workflow is recommended. This method addresses the compound's polarity and UV activity.

Method A: Reverse-Phase HPLC (Ion-Pairing)

This method is designed to retain the polar zwitterion.

  • Column: C18 Base-Deactivated (e.g., Waters XBridge C18),

    
    .
    
  • Mobile Phase A: 0.1% Perchloric Acid + 10 mM Sodium Hexanesulfonate (Ion-Pairing Agent) in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 40% B over 15 min.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (Benzene ring) and 330 nm (Anthranilic conjugation band).

  • Temperature: 30°C.

Why this works: The hexanesulfonate pairs with the protonated terminal amine (


), increasing hydrophobicity and retention on the C18 chain, preventing the peak from eluting in the void volume.
Method B: HILIC (Alternative for MS Detection)

Ion-pairing agents suppress MS ionization. For LC-MS/MS, use HILIC.

  • Column: Bare Silica or Amide-functionalized (e.g., TSKgel Amide-80).

  • Mobile Phase: Acetonitrile / 10 mM Ammonium Formate (pH 3.0) (85:15).

  • Mode: Isocratic.

  • Detection: ESI Positive Mode (

    
    ).
    

Visualizing the Workflow

The following diagrams illustrate the critical pathways for impurity formation and the qualification workflow for the reference standard.

Impurity Formation Pathway

This diagram shows how the compound forms, typically during the synthesis of Quinazolinones.

ImpurityPathway Anthranilic Anthranilic Acid (Starting Material) Target Benzoic acid, 2-[(3-aminopropyl)amino]- (The Standard) Anthranilic->Target Nucleophilic Aromatic Substitution (SnAr) DAP 1,3-Diaminopropane DAP->Target Target->Target Residual Impurity in Final API Cyclization Cyclized Quinazolinone (Drug Intermediate) Target->Cyclization Condensation (High Temp/Acid)

Caption: Formation of 2-[(3-aminopropyl)amino]benzoic acid via reaction of anthranilic acid derivatives with diaminopropane, and its subsequent cyclization or persistence as an impurity.

Reference Standard Qualification Workflow

A self-validating system for establishing the "True Value" of the standard.

QualificationWorkflow cluster_ID Structural Identification cluster_Purity Purity & Potency Assignment Raw Crude Synthesized Material Purify Prep-HPLC / Recrystallization Raw->Purify NMR 1H / 13C NMR Purify->NMR MS HR-MS (Exact Mass) Purify->MS IR FT-IR Purify->IR HPLC HPLC Purity (%) Purify->HPLC KF Karl Fischer (Water %) Purify->KF ROI Residue on Ignition Purify->ROI RS Residual Solvents (GC) Purify->RS Final CERTIFIED REFERENCE STANDARD (Mass Balance Assigned) HPLC->Final Chromatographic Purity KF->Final Correction Factor ROI->Final Correction Factor RS->Final Correction Factor

Caption: The "Mass Balance" approach used to certify the Primary Standard, ensuring all non-analyte mass (water, salt, solvent) is accounted for.

Scientific Integrity & Causality

Why Specificity Matters

In the analysis of Benzoic acid, 2-[(3-aminopropyl)amino]- , specificity is the primary challenge. The compound is structurally similar to:

  • Anthranilic Acid: The starting material (lacks the propylamino chain).

  • Bis-alkylated byproduct: 2-[bis(3-aminopropyl)amino]benzoic acid (impurity from excess reagent).

Causality in Protocol Design:

  • Selection of UV 330 nm: While 254 nm is standard for aromatics, the 330 nm band is specific to the N-substituted anthranilic acid chromophore, significantly reducing interference from non-conjugated solvents or aliphatic amines.

  • Acidic Mobile Phase: The use of pH < 3.0 in Method A ensures the carboxylic acid is protonated (neutral) while the amines are charged. If the pH were neutral (pH 7), the molecule would be a zwitterion with poor retention on standard C18 columns, leading to co-elution with the solvent front.

References

  • ICH Expert Working Group. ICH Q3A(R2): Impurities in New Drug Substances. International Council for Harmonisation, 2006. [Link]

  • European Medicines Agency. Guideline on the Specification Limits for Residues of Metal Catalysts or Metal Reagents.[Link]

  • PubChem Compound Summary. 2-(3-Aminopropylamino)benzoic acid. National Center for Biotechnology Information. [Link]

Safety & Regulatory Compliance

Safety

Benzoic acid, 2-[(3-aminopropyl)amino]- proper disposal procedures

Technical Guide: Safe Handling and Disposal of Benzoic Acid, 2-[(3-aminopropyl)amino]- Executive Summary & Chemical Context This guide defines the standard operating procedure (SOP) for the disposal of Benzoic acid, 2-[(...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Safe Handling and Disposal of Benzoic Acid, 2-[(3-aminopropyl)amino]-

Executive Summary & Chemical Context

This guide defines the standard operating procedure (SOP) for the disposal of Benzoic acid, 2-[(3-aminopropyl)amino]- (CAS 17264-01-6). As a derivative of anthranilic acid (2-aminobenzoic acid), this compound exhibits zwitterionic character , possessing both a basic secondary/primary amine chain and an acidic carboxyl group.

Effective disposal requires understanding this dual functionality. Improper mixing with strong oxidizers can lead to exothermic reactions, while unregulated disposal down drains violates Clean Water Act mandates due to potential aquatic toxicity. This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act) standards and prioritizes researcher safety.

Hazard Profile & Compatibility Matrix

Before initiating disposal, you must characterize the waste stream.[1] This compound is generally classified as an irritant but must be treated as hazardous chemical waste.

Table 1: Physicochemical Hazard Data

ParameterSpecificationOperational Implication
CAS Number 17264-01-6Unique identifier for waste labeling.
Functional Groups Carboxylic Acid (-COOH)Primary/Sec. Amine (-NH2/-NH-)Amphoteric: Reacts with both strong acids and bases.
Physical State Solid (Crystalline powder)Dust generation is a primary inhalation risk during transfer.
GHS Classification Skin Irrit. 2; Eye Irrit. 2; STOT SE 3Requires full PPE (Nitrile gloves, safety goggles, lab coat).
Incompatibilities Strong Oxidizers, Acid Chlorides, AnhydridesDo NOT mix with nitric acid or perchlorates in waste streams.

Critical Safety Note: While not typically classified as a P-listed or U-listed waste under RCRA (40 CFR § 261.33), it should be managed as Hazardous Waste due to its toxicological profile (irritant) and potential aquatic toxicity [1].

Disposal Decision Workflow

The following logic gate determines the correct waste stream for your specific experimental output.

DisposalWorkflow Start Waste Generation: Benzoic acid, 2-[(3-aminopropyl)amino]- StateCheck Determine Physical State Start->StateCheck Solid Solid Waste (Powder, Contaminated PPE) StateCheck->Solid Dry Solid Liquid Liquid Waste (Solutions, Mother Liquors) StateCheck->Liquid Dissolved/Suspended BinSolid Solid Hazardous Waste Bin (Label: Toxic/Irritant) Solid->BinSolid Double Bag & Tag SolventCheck Identify Solvent Base Liquid->SolventCheck Aqueous Aqueous Solution (pH 5-9) SolventCheck->Aqueous Water > 90% Organic Organic Solvent (DMSO, Methanol, etc.) SolventCheck->Organic Organic Solvents BinAq Aqueous Waste Carboy (No Oxidizers) Aqueous->BinAq Adjust pH if req. BinOrg Organic Waste Carboy (Halogenated vs Non-Halogenated) Organic->BinOrg Segregate by Halogen content

Figure 1: Decision tree for segregating waste streams based on physical state and solvent composition.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste Disposal (Pure Substance & Contaminated Debris)

Applicability: Expired reagents, weighing boat residues, contaminated gloves/paper towels.

  • Containment: Do not throw loose powder into the trash. Collect all solid material in a dedicated, sealable wide-mouth jar or a heavy-duty polyethylene bag (double-bagged).

  • Labeling: Affix a hazardous waste tag immediately.

    • Chemical Name: Write out the full name "Benzoic acid, 2-[(3-aminopropyl)amino]-". Do not use abbreviations or chemical structures alone.

    • Hazard Checkbox: Mark "Toxic" and "Irritant".

  • Segregation: Place the sealed container into the laboratory's Solid Hazardous Waste drum.

    • Why? Segregating solids prevents accidental reaction with incompatible liquids in carboys and minimizes disposal costs by volume [2].

Protocol B: Liquid Waste Disposal

Applicability: Reaction mixtures, mother liquors from recrystallization.

  • Characterize the Solvent:

    • Scenario 1: Organic Solvents (e.g., Methanol, DMSO).

      • Pour into the Organic Waste carboy.

      • Determine if the solvent is halogenated (e.g., DCM) or non-halogenated. Segregate accordingly if your facility requires it.

    • Scenario 2: Aqueous Solutions.

      • Check pH.[2][3] If highly acidic or basic, neutralize to pH 5–9 using dilute HCl or NaOH before adding to the Aqueous Waste carboy.

      • Scientific Rationale: While the compound is zwitterionic and buffers itself somewhat, extreme pH waste can damage waste containers or react violently with other solutes [3].

  • Incompatibility Check: Ensure the waste carboy does NOT contain strong oxidizing agents (e.g., Chromic acid, Nitric acid).[3] The amine group can form unstable N-oxides or nitrosamines under oxidative stress.

Protocol C: Emergency Spill Cleanup

Applicability: Accidental benchtop spills.

  • Isolate: Evacuate the immediate area if dust is airborne.

  • PPE: Don nitrile gloves, lab coat, and safety glasses. Use a dust mask (N95) if powder is loose.

  • Containment:

    • Solids: Cover with wet paper towels to prevent dust dispersion. Scoop up the wet slurry.

    • Liquids: Absorb with an inert material (vermiculite or spill pads).

  • Decontamination: Wipe the surface with a mild soap solution followed by water.

  • Disposal: Place all cleanup materials (towels, gloves, scoop) into the Solid Hazardous Waste bin.

Regulatory Compliance (RCRA)

  • Waste Classification: Under US EPA regulations (40 CFR 261), this material is a Characteristic Waste if it exhibits toxicity or reactivity. It is not a listed waste (P or U list), but "Generator Knowledge" dictates it be treated as hazardous due to its amine functionality and irritant properties [4].

  • Drain Disposal: Strictly Prohibited. Do not pour down the sink. The Clean Water Act prohibits the discharge of toxic organics that can disrupt POTW (Publicly Owned Treatment Works) biological systems [5].

References

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 87340, 2-(3-Aminopropylamino)benzoic acid. Retrieved from [Link]

  • UCLA Environment, Health & Safety. (n.d.). Hazardous Chemical Waste Management. Retrieved from [Link]

  • American Chemical Society. (2015). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

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